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Compound of Interest

Compound Name: Tomso

Cat. No.: B12748797

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of Dimethyl Sulfoxide (DMSO), a widely used solvent.
Adherence to these protocols is critical for protecting laboratory personnel and the
environment.

Disclaimer: This document provides general guidance. Always consult your institution's
Environmental Health & Safety (EH&S) department for specific procedures and to ensure
compliance with local, regional, and national regulations.[1] Chemical waste generators are
responsible for the correct classification of their waste.[2][3]

Core Safety Principles for Handling DMSO Waste

Dimethyl Sulfoxide is a combustible liquid with the unique ability to readily penetrate the skin,
potentially carrying dissolved hazardous substances with it.[1][2][4] Therefore, stringent safety
measures are necessary when handling DMSO waste.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a fully
buttoned lab coat, chemical splash goggles, and suitable gloves.[4][5] It is important to note
that DMSO can penetrate nitrile gloves; therefore, butyl rubber gloves are often
recommended.[1][6]

o Ventilation: All handling of DMSO waste should be conducted within a certified laboratory
chemical fume hood to minimize the risk of inhalation.[1]
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» Waste Storage: Store all containers with DMSO waste in a designated, well-ventilated area,
such as a flammable storage cabinet.[1][7] Ensure containers are clearly labeled, tightly
sealed, and compatible with organic solvents.[1] Keep DMSO waste away from incompatible
materials like strong oxidizing agents, acids, and bases.[1][2]

Quantitative Data for Dimethyl Sulfoxide

The following table summarizes key quantitative data for DMSO, which is essential for its safe
handling and disposal.

Property Value Citations
Molecular Formula C2HeOS [2]
Molecular Weight 78.13 g/mol [2]

Boiling Point 189 °C/372.2 °F [2][8]
Melting Point 18.4°C/65.1°F [2][8]
Flash Point 87 °C/188.6 °F [2]
Autoignition Temperature 301 °C/573.8 °F [2]
Specific Gravity 1.100 [2]
Solubility in Water Soluble [2]

Vapor Pressure 0.55 mbar @ 20°C [2]

Experimental Protocols: Waste Segregation and
Disposal

The primary method for DMSO disposal is collection by a certified hazardous waste
management service.[7][9] Autoclaving is not an effective method for DMSO disposal.[9] The
following protocols detail the segregation and preparation of different types of DMSO waste for
pickup.

Protocol 1: Uncontaminated or Aqueous DMSO Waste
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This procedure applies to pure DMSO or solutions of DMSO in water that are not mixed with
other hazardous chemicals.

Methodology:

o Carefully pour the uncontaminated DMSO or agueous DMSO solution into a designated
hazardous waste container that is compatible with organic solvents.

e Securely close the container.

o Label the container clearly with "Dimethyl Sulfoxide Waste" or "Aqueous DMSO Waste" and
include the concentration if diluted.[1]

o Store the sealed container in your laboratory's designhated hazardous waste accumulation
area, such as a flammables cabinet.[1][7]

e Arrange for a chemical waste pickup through your institution's EH&S department.[1]

Protocol 2: DMSO Mixed with Hazardous Substances

This procedure is for DMSO that has been mixed with other chemicals, such as organic
compounds or heavy metals.

Methodology:

e Collect the DMSO mixture in a designated, compatible, and sealed hazardous waste
container.

e Do not mix different types of DMSO-containing hazardous wastes. Keep waste streams
separate based on their chemical composition and hazard class.[1]

e The waste container must be labeled with the full names of all chemical constituents,
including "Dimethyl Sulfoxide," and their approximate percentages.[1]

» Store the container in the designated hazardous waste accumulation area.

e Schedule a pickup with your institution's hazardous waste disposal service.
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Protocol 3: DMSO-Contaminated Solid Waste

This category includes items such as pipette tips, vials, gloves, and well plates that have come
into contact with DMSO.[9]

Methodology:

Collect all solid waste contaminated with DMSO in a designated, sealed solid waste
container or a heavy-duty plastic bag.

Label the container or bag as "DMSO-Contaminated Solid Waste." If the DMSO was mixed
with other hazardous materials, list those as well.[1]

Store the sealed bag or container in the designated hazardous waste accumulation area.[1]

Dispose of the waste through your institution's EH&S-approved waste stream.

Mandatory Visualizations
DMSO Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper segregation and
disposal of different forms of DMSO waste.
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DMSO Disposal Decision Workflow
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Caption: Workflow for the segregation and disposal of DMSO waste.
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Spill Cleanup Procedures

In the event of a DMSO spill, immediate and appropriate action is necessary to mitigate risks.

Small Spills:

Evacuate the immediate spill area.[7]

If possible, confine the spill to a small area using a spill kit or inert absorbent material.[7]

Wearing appropriate PPE, absorb the spill with an inert, dry material.

Collect the absorbed material and place it in a double bag for disposal as dry waste.[7]

Clean the spill area with soap and water, and wipe dry with paper towels.[7]

Label the waste bag and arrange for a chemical waste pickup.[7]

Large Spills:

Evacuate the spill area immediately.[7]

e If it can be done without risk, stop the leak.

o Confine the spill using absorbent materials.

o Keep away from heat and sources of ignition.[5][7]

» Contact your institution's emergency response and EH&S department for assistance with
cleanup.[7]

By following these procedures, laboratory professionals can manage DMSO waste safely and
effectively, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Dimethyl_Sulfoxide_DMSO_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=D1391&productDescription=DIMETHYL+SULFOXIDE+GC+HS+1L&vendorId=VN00033897&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Dimethyl-sulfoxide.pdf
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.eviq.org.au/getmedia/5f486977-dd61-41ef-93c4-d56a94429bdc/157-Material-safety-data-sheet-DMSO.pdf.aspx
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.eschemy.com/news/dimethyl-sulfoxide-properties-uses-and-safety-protection
https://www.eschemy.com/news/dimethyl-sulfoxide-properties-uses-and-safety-protection
http://www.protocol-online.org/biology-forums/posts/21688.html
https://www.benchchem.com/product/b12748797#tomso-proper-disposal-procedures
https://www.benchchem.com/product/b12748797#tomso-proper-disposal-procedures
https://www.benchchem.com/product/b12748797#tomso-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12748797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12748797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12748797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

